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Compound of Interest

Indole, 3-(3-
Compound Name:

dimethylaminopropionyl)-
CAS No.: 24955-83-7
Cat. No.: B1265918

Get Quote

\ J

Role in Homotryptamine Synthesis and Serotonin
Receptor Modulation
Chemical Identity & Nomenclature

The compound formally indexed as Indole, 3-(3-dimethylaminopropionyl)- is a Mannich base
derivative of 3-acetylindole. It serves as a pivotal electrophilic building block for synthesizing
C3-functionalized indole alkaloids, particularly homotryptamines (3-aminopropyl-indoles), which
are homologous to the neurotransmitter serotonin and the psychedelic dimethyltryptamine
(DMT).
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Property Specification

3-(dimethylamino)-1-(1H-indol-3-yl)propan-1-
Preferred IUPAC Name ( y )-1-( yprop

one
CAS Registry Number 24955-83-7
Molecular Formula
Molecular Weight 216.28 g/mol
SMILES CN(C)CCC(=0)clc[nH]c2cccecl2
Key Functional Groups Indole (C3-substituted), Ketone, Tertiary Amine
Appearance Off-white to pale yellow crystalline solid
Melting Point 152-154 °C (typical for HCI salt)

Structural Analysis

The molecule features a 3-carbon acyl chain attached to the C3 position of the indole ring. The
terminal carbon of the propyl chain bears a dimethylamino group.[1] This structure is chemically
distinct from tryptamines (ethyl chain) and gramines (methyl chain), placing it in the
homotryptamine precursor class. The ketone functionality at C1' makes the adjacent methylene
protons acidic and susceptible to enolization, while the carbonyl itself is a target for asymmetric
reduction.

Synthetic Methodology

The industrial and laboratory standard for synthesizing 3-(3-dimethylaminopropionyl)indole is
the Mannich Reaction. This pathway utilizes 3-acetylindole as the nucleophile (via its enol form)
reacting with an iminium ion generated in situ from formaldehyde and dimethylamine.

Protocol: Mannich Synthesis from 3-Acetylindole

Reagents:
e 3-Acetylindole (1.0 eq)

o Dimethylamine hydrochloride (1.2 eq)
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o Paraformaldehyde (1.5 eq)

e Solvent: Absolute Ethanol (EtOH) or Isopropanol
o Catalyst: Conc. HCI (catalytic amount)
Step-by-Step Workflow:

e Activation: In a round-bottom flask equipped with a reflux condenser, dissolve 3-acetylindole
in absolute ethanol.

» Reagent Addition: Add dimethylamine hydrochloride and paraformaldehyde. Acidify slightly
with 2—-3 drops of concentrated HCI to catalyze depolymerization of paraformaldehyde and
formation of the iminium species (

).

o Reflux: Heat the mixture to reflux (

) for 12—24 hours. The reaction follows pseudo-first-order kinetics relative to the enol
concentration.

» Precipitation: Upon completion (monitored by TLC, eluent DCM:MeOH 9:1), cool the solution
to

. The hydrochloride salt of the product often precipitates directly.

« Purification: Filter the solid. Recrystallize from ethanol/acetone to yield the pure
hydrochloride salt. If the free base is required, treat the salt with 10%

and extract with ethyl acetate.

Reaction Mechanism Diagram

The following diagram illustrates the Mannich pathway and subsequent potential
transformations.
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3-Acetylindole Acid Cat.
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(Nucleophile) \ - H20
Mannich Condensation 3-(3-dimethylaminopropionyl)indole

Electrophilic Attack g, Enol Intermediate (Target Ketone)
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Caption: Synthesis of 3-(3-dimethylaminopropionyl)indole via acid-catalyzed Mannich
condensation.

Applications in Drug Discovery

This compound is a versatile "divergent intermediate.” Its ketone group allows researchers to
branch into two distinct classes of pharmacological agents.

A. Synthesis of Homotryptamines (Serotonin Analogs)

Reduction of the carbonyl group yields 3-(3-dimethylaminopropyl)indole.
o Method: Wolff-Kishner reduction or catalytic hydrogenation (

) under acidic conditions.

e Relevance: Homotryptamines exhibit altered binding profiles at 5-HT receptors compared to
tryptamines. The extended carbon chain increases lipophilicity and flexibility, often enhancing
affinity for 5-HT reuptake transporters (SERT) or specific receptor subtypes (e.g., 5-HT1A).

B. Chiral Amino-Alcohols
Asymmetric reduction of the ketone yields 1-(1H-indol-3-yl)-3-(dimethylamino)propan-1-ol.

» Method: Corey-Bakshi-Shibata (CBS) reduction or transfer hydrogenation.

» Relevance: These amino-alcohols are structural isosteres of Duloxetine and Fluoxetine
pharmacophores (where the indole replaces the naphthyl or phenyl rings). They serve as
scaffolds for developing novel SNRIs (Serotonin-Norepinephrine Reuptake Inhibitors).
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Downstream Transformation Logic

3-(3-dimethylaminopropionyl)indole
(CAS 24955-83-7)

NaBH4 or olff-Kishner or Hofmann Elimination
CBS Reduction| LiAlH4/AICI3 (Side Reaction)
Amino-Alcohol Derivative 3-(3-dimethylaminopropyl)indole Vinyl Ketone
(Chiral Scaffold) (Homotryptamine) (Michael Acceptor)

Click to download full resolution via product page
Caption: Divergent synthesis pathways from the parent ketone intermediate.

Analytical Characterization

To ensure the integrity of the intermediate before proceeding to downstream synthesis, the
following analytical signatures must be verified.

Technique Expected Signature Interpretation

Conjugated ketone stretch
R Spect (lower than typical aliphatic
ectrosco
P by ketones due to indole

conjugation).

1H NMR (DMSO-d6) Dimethylamino methyl protons.

ppm (s, 6H)
Methylene protons of the
and .
1H NMR (DMSO-d6) propyl chain (
ppm (t) ).
MS (ESI+) Protonated molecular ion.
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Safety & Handling

Hazard Classification: Irritant (Skin/Eye/Respiratory).
o Storage: Store under inert atmosphere (Argon/Nitrogen) at

. The free base is prone to oxidation; the hydrochloride salt is stable.

+ Handling: Use a fume hood. The compound is a precursor to bioactive alkaloids; treat as a
potential pharmacological agent with unknown potency.

¢ Incompatibility: Strong oxidizing agents. Avoid contact with strong bases which may induce
retro-Mannich reactions or elimination to the vinyl ketone (a potent alkylator).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylaminopropionyl-indole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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